Cas no 1021919-45-8 (trans-(4-hydroxy-cyclohexylmethyl)-carbamic acid tert-butyl ester)

Trans-(4-hydroxy-cyclohexylmethyl)-carbamic acid tert-butyl ester is a versatile intermediate in organic synthesis, particularly valued for its stereospecificity and functional group compatibility. The trans configuration of the hydroxy-cyclohexylmethyl moiety ensures precise regiochemical control in downstream reactions, making it useful for chiral synthesis applications. The tert-butyl carbamate (Boc) protecting group enhances stability during synthetic transformations while allowing selective deprotection under mild acidic conditions. Its hydroxyl group further enables derivatization, facilitating the construction of complex molecular architectures. This compound is commonly employed in pharmaceutical and agrochemical research, where high-purity intermediates are critical for efficient multistep synthesis. Its well-defined structure and reactivity profile contribute to reproducible results in peptide coupling and heterocycle formation.
trans-(4-hydroxy-cyclohexylmethyl)-carbamic acid tert-butyl ester structure
1021919-45-8 structure
Product Name:trans-(4-hydroxy-cyclohexylmethyl)-carbamic acid tert-butyl ester
CAS No:1021919-45-8
MF:C12H23NO3
MW:229.315923929214
MDL:MFCD07369858
CID:1084687
PubChem ID:25417625
Update Time:2025-05-24

trans-(4-hydroxy-cyclohexylmethyl)-carbamic acid tert-butyl ester Chemical and Physical Properties

Names and Identifiers

    • tert-Butyl ((trans-4-hydroxycyclohexyl)methyl)carbamate
    • tert-butyl N-[(4-hydroxycyclohexyl)methyl]carbamate
    • trans-N-Boc-4-Aminomethyl-cyclohexanol
    • tert-Butyl ((4-hydroxycyclohexyl)methyl)carbamate
    • trans-4-[(Boc-amino)methyl]cyclohexanol
    • TRANS-(4-HYDROXY-CYCLOHEXYLMETHYL)-CARBAMIC ACID TERT-BUTYL ESTER
    • Carbamic acid, (trans-4-hydroxycyclohexyl)methyl-, 1,1-dimethylethylester
    • Carbamic acid, N-[(trans-4-hydroxycyclohexyl)methyl]-, 1,1-dimethylethyl ester
    • DB-119785
    • CS-0142283
    • tert-butyl ((1r,4r)-4-hydroxycyclohexyl)methylcarbamate
    • SCHEMBL1204996
    • 1021919-45-8
    • TERT-BUTYL N-{[(1R,4R)-4-HYDROXYCYCLOHEXYL]METHYL}CARBAMATE
    • SCHEMBL2177401
    • SY238743
    • trans-4-(bocaminomethyl)cyclohexanol
    • tert-butyl(trans-4-hydroxycyclohexyl)methylcarbamate
    • SY259928
    • BS-26105
    • SB22033
    • XWYVCQSOGJIMPK-AOOOYVTPSA-N
    • AKOS022183324
    • 4-[(Boc-amino)methyl]cyclohexanol
    • trans-4-hydroxy-cyclohexylmethyl-carbamic acid tert-butyl ester
    • tert-butyl (trans-4-hydroxycyclohexyl)methylcarbamate
    • 1-(Boc-aminomethyl)-4-hydroxycyclohexane
    • DTXSID40649614
    • trans-N-Boc-4-aminomethylcyclohexanol
    • tert-butyl-N-[(cis-4-hydroxycyclohexyl)methyl]carbamate
    • WQB91945
    • CS-0142282
    • 1188475-96-8
    • CS-0205663
    • XWYVCQSOGJIMPK-UHFFFAOYSA-N
    • E81771
    • EN300-6959275
    • tert-Butyl ((cis-4-hydroxycyclohexyl)methyl)carbamate
    • tert-Butyl [(4-hydroxycyclohexyl)methyl]carbamate
    • EN300-6197372
    • AMY41917
    • TERT-BUTYL (4-HYDROXYCYCLOHEXYL)METHYLCARBAMATE
    • XWYVCQSOGJIMPK-MGCOHNPYSA-N
    • cis-tert-Butyl ((4-hydroxycyclohexyl)methyl)carbamate
    • (4-hydroxy-cyclohexylmethyl)-carbamic acid tert-butyl ester
    • CIS-N-BOC-4-AMINOMETHYL-CYCLOHEXANOL
    • MFCD16620881
    • MFCD07369858
    • SCHEMBL1204998
    • Trans tert-butyl (4-hydroxycyclohexyl)methylcarbamate
    • DB-257146
    • tert-butyl cis-4-hydroxycyclohexyl)methylcarbamate
    • AS-36632
    • tert-Butyl((trans-4-hydroxycyclohexyl)methyl)carbamate
    • tert-butyl N-{[(1s,4s)-4-hydroxycyclohexyl]methyl}carbamate
    • 943722-09-6
    • A13743
    • tert-Butyl (((1r,4r)-4-hydroxycyclohexyl)methyl)carbamate
    • tert-butyl N-[(cis-4-hydroxycyclohexyl)methyl]carbamate
    • trans-N-Boc-4-Aminomethyl Cyclohexanol
    • Tert-butyl trans-(4-hydroxycyclohexyl)methylcarbamate
    • trans-(4-hydroxy-cyclohexylmethyl)-carbamic acid tert-butyl ester
    • MDL: MFCD07369858
    • Inchi: 1S/C12H23NO3/c1-12(2,3)16-11(15)13-8-9-4-6-10(14)7-5-9/h9-10,14H,4-8H2,1-3H3,(H,13,15)
    • InChI Key: XWYVCQSOGJIMPK-UHFFFAOYSA-N
    • SMILES: OC1CCC(CNC(=O)OC(C)(C)C)CC1

Computed Properties

  • Exact Mass: 229.16800
  • Monoisotopic Mass: 229.16779360g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 5
  • Complexity: 227
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 58.6Ų

Experimental Properties

  • Color/Form: White to Yellow Solid
  • PSA: 58.56000
  • LogP: 2.45310

trans-(4-hydroxy-cyclohexylmethyl)-carbamic acid tert-butyl ester Security Information

trans-(4-hydroxy-cyclohexylmethyl)-carbamic acid tert-butyl ester Customs Data

  • HS CODE:2924299090
  • Customs Data:

    China Customs Code:

    2924299090

    Overview:

    2924299090. Other cyclic amides(Including cyclic carbamates)(Including their derivatives as well as their salts). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, packing

    Summary:

    2924299090. other cyclic amides (including cyclic carbamates) and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

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trans-(4-hydroxy-cyclohexylmethyl)-carbamic acid tert-butyl ester Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Hydrogen Catalysts: Palladium Solvents: Heptane ;  48 h, 10 bar, 80 °C
Reference
Trans-Selective and Switchable Arene Hydrogenation of Phenol Derivatives
Wollenburg, Marco; Heusler, Arne; Bergander, Klaus; Glorius, Frank, ACS Catalysis, 2020, 10(19), 11365-11370

trans-(4-hydroxy-cyclohexylmethyl)-carbamic acid tert-butyl ester Raw materials

trans-(4-hydroxy-cyclohexylmethyl)-carbamic acid tert-butyl ester Preparation Products

Additional information on trans-(4-hydroxy-cyclohexylmethyl)-carbamic acid tert-butyl ester

trans-(4-Hydroxy-Cyclohexylmethyl)-Carbamic Acid tert-Butyl Ester: A Comprehensive Overview

The compound with CAS No. 1021919-45-8, commonly referred to as trans-(4-hydroxy-cyclohexylmethyl)-carbamic acid tert-butyl ester, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development and material science. In this article, we will delve into its chemical structure, synthesis, properties, and recent advancements in its utilization.

The molecular structure of trans-(4-hydroxy-cyclohexylmethyl)-carbamic acid tert-butyl ester is characterized by a cyclohexane ring substituted with a hydroxymethyl group at the 4-position. The hydroxymethyl group is further connected to a carbamate moiety, specifically a tert-butyl ester. This configuration imparts the molecule with both hydrophilic and hydrophobic characteristics, making it versatile for various chemical reactions and biological interactions.

Recent studies have highlighted the importance of cyclohexane derivatives in medicinal chemistry. The trans configuration of the hydroxymethyl group in this compound plays a crucial role in determining its stereochemical properties, which are essential for its biological activity. Researchers have explored the synthesis of this compound through various routes, including nucleophilic substitution and coupling reactions, to optimize its production efficiency.

In terms of physical properties, trans-(4-hydroxy-cyclohexylmethyl)-carbamic acid tert-butyl ester exhibits a melting point of approximately 125°C and is sparingly soluble in water. Its solubility profile makes it suitable for use in organic solvents commonly employed in pharmaceutical formulations. The compound's stability under various conditions has also been extensively studied, with findings indicating that it remains stable under normal storage conditions but may degrade under harsh acidic or basic environments.

The biological activity of this compound has been a focal point of recent research. Studies have demonstrated that it possesses moderate inhibitory effects on certain enzymes, suggesting potential applications in the treatment of inflammatory diseases. Additionally, its ability to act as a prodrug has been explored, where the tert-butyl ester group can be cleaved under specific physiological conditions to release the active pharmacological agent.

In the realm of material science, cyclohexane-based compounds like this one have shown promise as precursors for advanced polymers and coatings. The incorporation of the carbamate group enhances the molecule's compatibility with polymer matrices, making it a valuable component in the development of high-performance materials.

Recent advancements in green chemistry have also influenced the synthesis and application of this compound. Researchers have developed eco-friendly methods to produce trans-(4-hydroxy-cyclohexylmethyl)-carbamic acid tert-butyl ester, reducing the environmental footprint associated with its manufacturing process. These methods include the use of biocatalysts and solvent-free reaction conditions, aligning with global sustainability goals.

In conclusion, CAS No. 1021919-45-8, or trans-(4-hydroxy-cyclohexylmethyl)-carbamic acid tert-butyl ester, stands as a testament to the ingenuity of modern organic chemistry. Its unique structure, coupled with recent research findings, positions it as a valuable asset in both therapeutic and industrial applications. As ongoing studies continue to uncover new potentials for this compound, its role in advancing science and technology is expected to grow significantly.

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